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Compound of Interest

Compound Name: Thiony! fluoride

Cat. No.: B1584706

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of thionyl fluoride (SOFz2), a versatile
reagent gaining prominence in modern synthetic chemistry. This document covers its
fundamental chemical identifiers, physicochemical properties, synthesis protocols, and key
applications, with a particular focus on its role in the activation of carboxylic acids for the
synthesis of fine chemicals and pharmaceuticals. Detailed experimental methodologies and
safety protocols are provided to assist researchers in its practical application.

Chemical Identifiers and Physical Properties

Thionyl fluoride is a colorless, toxic gas with a pungent odor.[1] It is crucial for researchers to
be familiar with its various identifiers and physical constants for accurate documentation and
safe handling.
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Identifier Type Value
CAS Number 7783-42-8
Molecular Formula F20S

Molecular Weight 86.06 g/mol [1]

IUPAC Name Thionyl fluoride

Synonyms Su-lfur diﬂ.uorid-e oxide, Sulfurous oxyfluoride,
Thionyl difluoride[1]

InChl INChl=1S/F20S/c1-4(2)3

InChlKey LSINBGSOIVSBBR-UHFFFAOYSA-N

SMILES O=S(F)F

Melting Point -110.5°C

Boiling Point -43.8 °C

Appearance Colorless gas|[1]

Solubility Reacts with water; soluble in ethanol, ether, and

benzene.

Spectroscopic Data

Spectroscopic data is essential for the characterization of thionyl fluoride and for monitoring

reactions in which it participates.
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Spectroscopic Data Key Features

The Raman spectra of liquid and gaseous SOF2

have been investigated, with measurements of

depolization factors for the stronger lines. For
Raman Spectra . .

SOF2z, the symmetric SF2 stretch is observed at

a higher frequency than the asymmetric stretch.

[2](3]

The NIST Mass Spectrometry Data Center
Mass Spectrometry provides the mass spectrum (electron
ionization) for thionyl fluoride.[4][5]

19F NMR spectroscopy is a valuable tool for
19F NMR Spectra monitoring the formation of acyl fluorides from

carboxylic acids using SOF2.[6]

Synthesis of Thionyl Fluoride

Historically, the synthesis of thionyl fluoride has been a barrier to its widespread laboratory
use due to the challenges of handling a toxic, gaseous reagent.[7][8] However, recent
advancements have led to more accessible protocols, including both traditional batch synthesis
and modern in-flow generation methods.

Ex Situ Generation from Thionyl Chloride

A common laboratory-scale method involves the halogen exchange reaction between thionyl
chloride (SOCI2) and a fluoride salt, such as potassium fluoride (KF) or potassium bifluoride
(KHF?2).[6][7]

Reaction: SOCI2 + 2 KF - SOF2 + 2 KCI

This method allows for the preparation of a stock solution of SOF2 in an appropriate solvent,
which can then be used in subsequent reactions.[7]

Applications in Organic Synthesis: Acyl Fluoride
Formation
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A primary application of thionyl fluoride in contemporary organic synthesis is the efficient
conversion of carboxylic acids to acyl fluorides.[7] Acyl fluorides are valuable synthetic
intermediates due to their enhanced stability and reactivity compared to other acyl halides,
enabling a wide range of subsequent transformations to produce esters, amides, thioesters,
and ketones.[9]

Reaction Mechanism: Carboxylic Acid to Acyl Fluoride

The reaction of thionyl fluoride with a carboxylic acid proceeds through the formation of a
reactive acyl fluorosulfite intermediate. This intermediate then reacts with a fluoride ion to yield
the corresponding acyl fluoride.[10]

Thionyl Fluoride

(SOF2)
Carboxylic Acid +SOF2 | Acyl Fluorosulfite Intermediate +F-_ | Acyl Fluoride Hydrolysis .| Byproducts
(R-COOH) o (R-COOSOF) "l (R-COF) 1 (SO2 + HF)

SOF: Generation Module

Packed Bed Reactor
(KF + Glass Beads) SOF:2 Gas Stream
Carboxylic Acid Solution

SOCIz in Acetonitrile

Reaction Module

Reaction Coil Acyl Fluoride Product
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Fmoc-AA-Wang Resin

1. Treat with 20% Piperidine in DMF
2. Wash with DMF and DCM

. Prepare Fmoc-AA-F
Hz2N-AA-Wang Resin (using SOF2 and Pyridine)

>, 7

Couple Fmoc-AA-F to Resin
(1 hour at RT)

'

Fmoc-AA-AA-Wang Resin

:

Wash with DCM and DMF

Elongated Peptide on Resin

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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